Cas no 2138507-99-8 (methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2138507-99-8
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 6389461
• PubChem ID: 165485666
• Update Time: 2025-06-13

methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
• 2138507-99-8
• EN300-1121077

• Inchi： 1S/C8H10F3N3O2/c1-14-6(12)4(3-8(9,10)11)5(13-14)7(15)16-2/h3,12H2,1-2H3
• InChI Key： CXDHFAHXAQMOOQ-UHFFFAOYSA-N
• SMILES： FC(CC1C(C(=O)OC)=NN(C)C=1N)(F)F

Computed Properties

• Exact Mass: 237.07251106g/mol
• Monoisotopic Mass: 237.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

Methyl 5-Amino-1-Methyl-4-(2,2,2-Trifluoroethyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 2138507-99-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its properties and applications.

The molecular structure of methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate is composed of a pyrazole ring substituted with an amino group, a methyl group, and a trifluoroethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrazole ring is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design.

Recent research has highlighted the potential of methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity. The study found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate has also shown promise in the field of cancer research. A study published in the Cancer Research journal reported that the compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

The trifluoroethyl group in methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate plays a crucial role in modulating its pharmacological properties. Fluorine atoms are known for their ability to enhance lipophilicity and metabolic stability, which can improve the bioavailability and pharmacokinetic profile of drug candidates. This feature makes the compound an attractive candidate for further optimization and development.

The synthesis of methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate has been reported using various methods. One common approach involves the condensation of a suitable pyrazole derivative with a trifluoroacetyl chloride followed by methylation and deprotection steps. The synthetic route is highly efficient and can be scaled up for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. These studies will focus on assessing potential side effects and long-term toxicity profiles.

The potential applications of methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate extend beyond anti-inflammatory and anticancer therapies. Ongoing research is exploring its use in other areas such as neurodegenerative diseases and metabolic disorders. For instance, preliminary data suggest that the compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, methyl 5-amino-1-methyl-4-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 2138507-99-8) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Continued research will likely uncover additional applications and optimize its potential as a novel therapeutic agent.